Cas no 72470-43-0 (1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester)

• Product Name: 1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester
• CAS No: 72470-43-0
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 543848
• PubChem ID: 18360833
• Update Time: 2025-04-19

1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester
• methyl 2-phenyl-1H-benzimidazole-4-carboxylate
• methyl 2-phenyl-1H-benzo[d]imidazole-7-carboxylate
• HGDDYLPGUIZRHE-UHFFFAOYSA-N
• SCHEMBL697780
• 72470-43-0
• AKOS017557987
• DTXSID40593103

• Inchi： 1S/C15H12N2O2/c1-19-15(18)11-8-5-9-12-13(11)17-14(16-12)10-6-3-2-4-7-10/h2-9H,1H3,(H,16,17)
• InChI Key： HGDDYLPGUIZRHE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1N=C(C1C=CC=CC=1)N2)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98